tert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate
Overview
Description
Tert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate, also known as t-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate, is an organic compound that is used in the synthesis of various molecules. It is a derivative of azetidine and is composed of a tert-butyl group, a formyl group, and a methoxymethyl group. It is a colorless solid that is insoluble in water but soluble in organic solvents.
Scientific Research Applications
Tertert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate has been used in a variety of scientific research applications. It has been used in the synthesis of various molecules such as peptides, nucleosides, and heterocyclic compounds. It has also been used in the synthesis of various pharmaceutical drugs and in the development of new drug delivery systems.
Mechanism of Action
Tertert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate is an organic compound that is used in the synthesis of various molecules. It acts as a nucleophilic reagent and is capable of forming covalent bonds with other molecules. It can also act as a catalyst in the synthesis of various molecules.
Biochemical and Physiological Effects
Terthis compound 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate is a relatively non-toxic compound and has not been observed to have any adverse biochemical or physiological effects. It is not known to be mutagenic, carcinogenic, or teratogenic.
Advantages and Limitations for Lab Experiments
The use of tertert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate in laboratory experiments has several advantages. It is a relatively non-toxic compound and can be used to synthesize a variety of molecules. It is also relatively inexpensive and readily available. However, it is not soluble in water and can be difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for the use of tertert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate. It could be used in the synthesis of new pharmaceutical drugs or in the development of new drug delivery systems. It could also be used in the synthesis of peptides, nucleosides, and heterocyclic compounds. Additionally, it could be used in the synthesis of other organic compounds or in the development of new catalysts. Finally, it could be used in the development of new materials and in the synthesis of new polymers.
Synthesis Methods
Tertert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate can be synthesized by a two-step reaction. The first step involves the reaction of terthis compound isocyanate with formaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. The second step involves the reaction of the resulting terthis compound 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate with a secondary amine such as methylamine or ethylamine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate involves the reaction of tert-butyl 3-(methoxymethyl)azetidine-1-carboxylate with formaldehyde in the presence of a catalyst to form the desired product.", "Starting Materials": [ "tert-butyl 3-(methoxymethyl)azetidine-1-carboxylate", "formaldehyde", "catalyst" ], "Reaction": [ "Add formaldehyde to a solution of tert-butyl 3-(methoxymethyl)azetidine-1-carboxylate in the presence of a catalyst", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with water", "Extract the product with an organic solvent", "Purify the product by column chromatography" ] } | |
CAS RN |
2758001-43-1 |
Molecular Formula |
C11H19NO4 |
Molecular Weight |
229.27 g/mol |
IUPAC Name |
tert-butyl 3-formyl-3-(methoxymethyl)azetidine-1-carboxylate |
InChI |
InChI=1S/C11H19NO4/c1-10(2,3)16-9(14)12-5-11(6-12,7-13)8-15-4/h7H,5-6,8H2,1-4H3 |
InChI Key |
XTUGCPBNKRXCMG-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)(COC)C=O |
Purity |
95 |
Origin of Product |
United States |
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